Cas no 1261838-23-6 (4-Chloro-2-(2,3-difluorophenyl)pyridine)

• Product Name: 4-Chloro-2-(2,3-difluorophenyl)pyridine
• CAS No: 1261838-23-6
• MF: C₁₁H₆ClF₂N
• MW: 225.621848583221
• CID: 4927215
• Update Time: 2025-10-28

4-Chloro-2-(2,3-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2,3-difluorophenyl)pyridine

• Inchi： 1S/C11H6ClF2N/c12-7-4-5-15-10(6-7)8-2-1-3-9(13)11(8)14/h1-6H
• InChI Key： QYKCUSGAVVQBHX-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-(2,3-difluorophenyl)pyridine

Comprehensive Overview of 4-Chloro-2-(2,3-difluorophenyl)pyridine (CAS No. 1261838-23-6)

4-Chloro-2-(2,3-difluorophenyl)pyridine (CAS No. 1261838-23-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core substituted with chloro and difluorophenyl groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural versatility makes it a valuable asset in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "4-Chloro-2-(2,3-difluorophenyl)pyridine synthesis" or "CAS 1261838-23-6 applications," reflecting the compound's relevance in modern medicinal chemistry. Its chloro and difluorophenyl substituents contribute to its electron-withdrawing properties, which are pivotal in modulating the reactivity of adjacent functional groups.

The compound's role in catalysis and material science is another area of exploration. For instance, its incorporation into ligand systems for transition metal catalysts has shown promise in cross-coupling reactions, a topic frequently queried in academic and industrial forums. Additionally, its potential use in OLED materials and organic semiconductors aligns with the growing interest in sustainable electronics.

From a synthetic perspective, 4-Chloro-2-(2,3-difluorophenyl)pyridine is often prepared via palladium-catalyzed coupling reactions or nucleophilic aromatic substitution. Queries such as "1261838-23-6 solubility" or "pyridine derivative stability" highlight user concerns about its practical handling and storage. The compound's lipophilicity and crystalline structure further influence its utility in formulation development.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its fluorinated nature necessitates careful disposal to mitigate ecological impact. Searches like "green chemistry alternatives for fluorinated pyridines" underscore the industry's shift toward sustainable practices.

In summary, 4-Chloro-2-(2,3-difluorophenyl)pyridine (CAS No. 1261838-23-6) exemplifies the intersection of innovation and utility in organic chemistry. Its applications span pharmaceuticals, materials science, and catalysis, driven by its adaptable scaffold and functional diversity. As research advances, this compound is poised to remain a cornerstone in the design of next-generation therapeutics and functional materials.